Cas no 425680-38-2 (2-(4-Methylphenyl)sulfonyl3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide)
2-(4-Methylphenyl)sulfonyl3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[[(4-Methylphenyl)sulfonyl][3-(trifluoromethyl)phenyl]amino]-N-3-pyridinyl-acetamide
- 2-(4-Methyl-N-(3-(trifluoromethyl)phenyl)phenylsulfonamido)-N-(pyridin-3-yl)acetamide
- 2-[N-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)anilino]-N-pyridin-3-ylacetamide
- AH-487
- DTXSID80359780
- GLXC-02742
- DB-302654
- 425680-38-2
- AKOS022158215
- 2-(4-Methylphenyl)sulfonyl3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide
-
- MDL: MFCD02917959
- Inchi: 1S/C21H18F3N3O3S/c1-15-7-9-19(10-8-15)31(29,30)27(14-20(28)26-17-5-3-11-25-13-17)18-6-2-4-16(12-18)21(22,23)24/h2-13H,14H2,1H3,(H,26,28)
- InChI Key: SGJWDWOZKFHUMS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N(CC(NC1C=NC=CC=1)=O)C1C=CC=C(C(F)(F)F)C=1)(=O)=O
Computed Properties
- Exact Mass: 449.10209710g/mol
- Monoisotopic Mass: 449.10209710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 703
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 87.8Ų
2-(4-Methylphenyl)sulfonyl3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 145008-5g |
2-(4-Methyl-N-(3-(trifluoromethyl)phenyl)phenylsulfonamido)-N-(pyridin-3-yl)acetamide, 95% |
425680-38-2 | 95% | 5g |
$1804.00 | 2023-09-05 | |
| Matrix Scientific | 145008-10g |
2-(4-Methyl-N-(3-(trifluoromethyl)phenyl)phenylsulfonamido)-N-(pyridin-3-yl)acetamide, 95% |
425680-38-2 | 95% | 10g |
$2886.00 | 2023-09-05 | |
| TRC | M325605-25mg |
2-[[(4-Methylphenyl)sulfonyl][3-(trifluoromethyl)phenyl]amino]-N-3-pyridinyl-acetamide |
425680-38-2 | 25mg |
$184.00 | 2023-05-17 | ||
| TRC | M325605-100mg |
2-[[(4-Methylphenyl)sulfonyl][3-(trifluoromethyl)phenyl]amino]-N-3-pyridinyl-acetamide |
425680-38-2 | 100mg |
$500.00 | 2023-05-17 | ||
| TRC | M325605-1g |
2-[[(4-Methylphenyl)sulfonyl][3-(trifluoromethyl)phenyl]amino]-N-3-pyridinyl-acetamide |
425680-38-2 | 1g |
$3135.00 | 2023-05-17 |
2-(4-Methylphenyl)sulfonyl3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 2-(4-Methylphenyl)sulfonyl3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide
Introduction to 2-(4-Methylphenyl)sulfonyl-3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide (CAS No. 425680-38-2)
2-(4-Methylphenyl)sulfonyl-3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide, also known by its CAS number 425680-38-2, is a synthetic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl amides and has garnered attention due to its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.
Chemical Structure and Properties
The molecular formula of 2-(4-Methylphenyl)sulfonyl-3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide is C19H16F3N2O3S, with a molecular weight of approximately 411.4 g/mol. The compound features a sulfonyl group attached to a 4-methylphenyl ring, a trifluoromethyl-substituted phenyl ring, and an amino group linked to a pyridine ring. These structural elements contribute to its unique chemical properties and potential biological activities.
The sulfonyl group is known for its high polarity and ability to form hydrogen bonds, which can enhance the compound's solubility in polar solvents. The trifluoromethyl group imparts significant lipophilicity, which can influence the compound's membrane permeability and bioavailability. The pyridine ring, a common motif in many pharmaceuticals, provides additional electronic effects that can modulate the compound's interactions with biological targets.
Synthesis Methods
The synthesis of 2-(4-Methylphenyl)sulfonyl-3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide typically involves several steps, each designed to introduce the key functional groups in a controlled manner. One common approach starts with the preparation of the sulfonyl chloride derivative of 4-methylbenzenesulfonic acid, which is then reacted with 3-(trifluoromethyl)aniline to form the corresponding sulfonamide. The resulting sulfonamide is further modified by coupling with 3-pyridinylacetic acid chloride in the presence of a base such as triethylamine.
This multi-step synthesis process allows for precise control over the formation of each functional group, ensuring high purity and yield of the final product. Recent advancements in synthetic chemistry have also explored alternative routes that aim to improve efficiency and reduce environmental impact, such as using microwave-assisted reactions or green solvents.
Biological Activities and Applications
2-(4-Methylphenyl)sulfonyl-3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide has been studied for its potential therapeutic applications in various disease models. One area of significant interest is its activity as a selective inhibitor of specific enzymes involved in inflammatory pathways. For example, recent research has shown that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions such as arthritis.
In addition to its anti-inflammatory properties, 2-(4-Methylphenyl)sulfonyl-3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic potential in cancer treatment, particularly for cancers that are resistant to conventional therapies.
Clinical Trials and Future Directions
The promising preclinical results for 2-(4-Methylphenyl)sulfonyl-3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in human subjects. Preliminary data from these trials have shown favorable safety profiles and acceptable pharmacokinetic parameters, paving the way for further clinical development.
In parallel with clinical trials, ongoing research continues to explore new applications and mechanisms of action for this compound. For instance, recent studies have investigated its potential as a neuroprotective agent in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These studies have revealed that 2-(4-Methylphenyl)sulfonyl-3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential utility in treating neurodegenerative conditions.
Conclusion
2-(4-Methylphenyl)sulfonyl-3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide (CAS No. 425680-38-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure endows it with favorable properties for drug development, including high potency, selectivity, and bioavailability. Ongoing research and clinical trials are expected to further elucidate its mechanisms of action and expand its applications in medicine. As our understanding of this compound continues to grow, it holds great promise for addressing unmet medical needs in various therapeutic areas.
425680-38-2 (2-(4-Methylphenyl)sulfonyl3-(trifluoromethyl)phenylamino-N-3-pyridinyl-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)